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Compound of Interest

Compound Name:
N-(Phenylmethoxy)-1,5-

pentanediamine

CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

Executive Summary
-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6), also known as

-benzyl-N-(5-aminopentyl)hydroxylamine, is a pivotal synthetic intermediate and chemical
biology tool. It functions primarily as a protected "pro-ligand" for the biosynthesis and total
synthesis of hydroxamate-based siderophores, most notably Desferrioxamine B (DFO).

For drug development professionals, this molecule represents a strategic "Trojan Horse"

scaffold. It enables the construction of iron-chelating moieties that can hijack bacterial iron

transport systems, facilitating the delivery of antibiotics (Siderophore-Drug Conjugates).

Additionally, its structural homology to cadaverine (1,5-pentanediamine) positions it as a probe

for polyamine transport systems and a precursor for histone deacetylase (HDAC) inhibitors.
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Property Specification

IUPAC Name -benzyloxy-1,5-pentanediamine

Synonyms
5-((Benzyloxy)amino)pentan-1-amine;

-Benzyl-N-(5-aminopentyl)hydroxylamine

Molecular Formula

Molecular Weight 208.30 g/mol

Core Scaffold
Cadaverine (Polyamine) +

-Benzylhydroxylamine

Key Functionality
Orthogonally protected hydroxylamine

(precursor to hydroxamic acids)

Solubility
Soluble in polar organic solvents (DMSO,

Methanol, DCM); HCl salt soluble in water

Primary Application
Total synthesis of Desferrioxamine B;

Siderophore mimetic design

Biological Mechanisms & Pharmacological Utility
The Siderophore "Trojan Horse" Mechanism
The primary biological relevance of

-(Phenylmethoxy)-1,5-pentanediamine lies in its role as a precursor to

-hydroxycadaverine, the building block of bacterial siderophores.

Iron Chelation Logic: Bacteria secrete siderophores (like DFO) to scavenge

from the host. These siderophores contain hydroxamate groups (

) that coordinate iron with high affinity.

Role of the Intermediate: The benzyloxy group acts as a robust protecting group for the

oxygen atom during the synthesis of the siderophore backbone. Once the backbone is
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assembled, catalytic hydrogenation removes the benzyl group, unmasking the active

-hydroxyl functionality required for iron binding.

Therapeutic Application: By incorporating this scaffold into synthetic antibiotics, researchers

create "Siderophore-Antibiotic Conjugates." The bacteria actively transport the "iron-loaded"

conjugate via TonB-dependent receptors, inadvertently internalizing the antibiotic.

Polyamine Pathway Interference
Structurally, the molecule is a bulky analog of cadaverine.

Transport Competitor: The 1,5-diamine spacing allows it to be recognized by polyamine

transporters (PATs), potentially inhibiting the uptake of native polyamines (putrescine,

spermidine) in rapidly dividing cells (e.g., cancer cells).

Enzyme Inhibition:

-substituted hydroxylamines are established pharmacophores for inhibiting zinc- and copper-
dependent enzymes. Derivatives of this scaffold have shown activity against Histone
Deacetylase (HDAC) and Indoleamine 2,3-dioxygenase-1 (IDO1), enzymes critical in cancer
epigenetics and immune escape.

Mechanism of Action Diagram
The following diagram illustrates the conversion of the protected scaffold into the active iron

chelator and its interaction with bacterial transport systems.
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Figure 1: The "Activation Pathway" of N-(Phenylmethoxy)-1,5-pentanediamine in

Siderophore Biosynthesis.

Experimental Protocols
Protocol: Incorporation into Desferrioxamine B (The
Bergeron Method)
This protocol describes the use of the title compound to synthesize the DFO backbone, based

on the authoritative work of Raymond J. Bergeron. This method allows for the "East-to-West" or

"West-to-East" construction of the siderophore chain.

Objective: Couple

-(Phenylmethoxy)-1,5-pentanediamine with succinic anhydride to extend the siderophore chain.

Reagents:
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-(Phenylmethoxy)-1,5-pentanediamine (Starting Material).

Succinic anhydride.

Pyridine (Solvent/Base).

EDC

HCl / HOBt (Coupling agents).[1]

Step-by-Step Methodology:

Succinylation: Dissolve

-(Phenylmethoxy)-1,5-pentanediamine (1.0 eq) in dry pyridine at

. Slowly add succinic anhydride (1.1 eq).

Mechanism:[2][3][4] The primary amine (more nucleophilic than the

-alkoxyamine) selectively attacks the anhydride, forming the amide bond. The

-benzyl group protects the secondary nitrogen.

Activation: The resulting carboxylic acid intermediate is activated using EDC

HCl (1.2 eq) and HOBt (1.2 eq) in DMF.

Chain Elongation: Add a second equivalent of

-(Phenylmethoxy)-1,5-pentanediamine to the activated ester.

Result: Formation of a dimer containing the repeating unit of DFO.

Repeat Cycle: Repeat the succinylation and coupling steps until the trimeric backbone

(Desferrioxamine) is achieved.

Final Deprotection: Dissolve the Benzyl-protected DFO in Methanol. Add 10% Pd/C catalyst

(10% w/w). Stir under
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atmosphere (1 atm) for 4–6 hours.

Validation: Monitor by TLC or LC-MS. The disappearance of the benzyl signals (aromatic

region in NMR) and the appearance of the hydroxamate functionality confirms the active

drug.

Protocol: Synthesis of the Scaffold (Precursor
Synthesis)
If the compound is not purchased, it is synthesized from 1,5-dibromopentane or N-protected

cadaverine.

Reaction: React

-(5-bromopentyl)phthalimide with

-benzylhydroxylamine hydrochloride in the presence of

(Base) in acetonitrile at reflux.

Hydrazinolysis: Treat the phthalimide intermediate with hydrazine hydrate in ethanol to

liberate the primary amine.

Purification: Acid-base extraction followed by column chromatography (DCM/MeOH) yields

pure

-(Phenylmethoxy)-1,5-pentanediamine.

Comparative Analysis of Biological Activity[3]
The table below contrasts the Protected form (Title Compound) vs. the Deprotected form

(Active Metabolite).
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Feature
N-(Phenylmethoxy)-1,5-
pentanediamine
(Protected)

N-Hydroxy-1,5-
pentanediamine
(Deprotected)

Iron Binding (

)
Negligible (Oxygen is blocked)

High (Forms stable 5-

membered chelate rings)

Lipophilicity (LogP)
High (Benzyl group adds

lipophilicity)

Low (Hydrophilic, water

soluble)

Cell Permeability
High (Passive diffusion or PAT

transport)

Moderate (Often requires

specific transport)

Toxicity
Low to Moderate (Potential

alkylating agent if metabolized)

Low (Endogenous metabolite

mimic)

Primary Use
Synthetic Intermediate / Pro-

drug

Active Siderophore

Component
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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